molecular formula C11H15NO2S B2454124 Ethyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate CAS No. 226973-90-6

Ethyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate

Cat. No. B2454124
CAS RN: 226973-90-6
M. Wt: 225.31
InChI Key: XUDNJXYPUQIQTL-IUCAKERBSA-N
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Description

This compound is a derivative of pyrrolidine, which is a cyclic amine . Pyrrolidines are often used in the synthesis of pharmaceuticals and other organic compounds .


Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as (2S,5S)-hexanediol have been synthesized using methods like bakers’ yeast-mediated reduction . Another method involves mixing tert-butyl N-((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl) cyclohexyl)carbamate with ethyl 2-((5-chloropyridin-2-yl)amino)-2-oxoacetate in an organic solvent .


Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, specific structural data for this compound was not found .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Pyrrolidines, for example, can undergo reactions like N-alkylation, ring-opening, and others .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s used as a pharmaceutical, it would interact with biological targets to exert its effects .

Safety and Hazards

Safety data sheets (SDS) provide information on the hazards of a compound and how to handle it safely. An SDS for a similar compound, (2S,5S)-(+)-Hexanediol, indicates that it may cause skin and eye irritation and may cause respiratory irritation .

Future Directions

The future directions for this compound would depend on its applications. If it’s used in pharmaceuticals, future research could focus on improving its efficacy, reducing side effects, or finding new therapeutic uses .

properties

IUPAC Name

ethyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15NO2S/c1-2-14-11(13)9-6-5-8(12-9)10-4-3-7-15-10/h3-4,7-9,12H,2,5-6H2,1H3/t8-,9-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XUDNJXYPUQIQTL-IUCAKERBSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CCC(N1)C2=CC=CS2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)[C@@H]1CC[C@H](N1)C2=CC=CS2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15NO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate

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